
Technical Guide: Physicochemical Properties of
2-Nitro-5-(phenylthio)aniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitro-5-(phenylthio)aniline

Cat. No.: B144552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and solubility

properties of the synthetic intermediate, 2-Nitro-5-(phenylthio)aniline (CAS No. 74744-83-3).

The information is curated for professionals in chemical research and pharmaceutical

development.

Core Properties of 2-Nitro-5-(phenylthio)aniline
2-Nitro-5-(phenylthio)aniline is an organic compound with the molecular formula

C₁₂H₁₀N₂O₂S. It serves as a key intermediate in the synthesis of various compounds, including

anthelmintic agents.

Physical State
At standard temperature and pressure, 2-Nitro-5-(phenylthio)aniline exists as a solid. It is

commonly described as a crystalline powder with a color ranging from white to orange or

yellow.

Solubility Profile
The solubility of 2-Nitro-5-(phenylthio)aniline is a critical parameter for its application in

synthesis and formulation. The compound is characterized by poor aqueous solubility and good

solubility in certain organic solvents.
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Quantitative Solubility Data

While specific quantitative solubility data for 2-Nitro-5-(phenylthio)aniline is not widely

published in peer-reviewed literature, its qualitative solubility is well-documented. The table

below summarizes the available information.

Solvent Qualitative Solubility

Water Sparingly soluble, Insoluble

DMSO Soluble

Methanol Soluble

Organic Solvents Good solubility

Experimental Protocols
The following sections detail standardized methodologies for determining the physical state

and solubility of a compound like 2-Nitro-5-(phenylthio)aniline.

Determination of Physical State: X-ray Powder
Diffraction (XRPD)
X-ray Powder Diffraction is a primary technique to determine the crystalline nature of a solid

material.

Methodology:

Sample Preparation: A small amount of the 2-Nitro-5-(phenylthio)aniline powder is carefully

packed into a sample holder. The surface of the powder should be smooth and level with the

holder's surface.

Instrument Setup: The XRPD instrument is configured with a specific X-ray source (e.g., Cu

Kα radiation). The detector is set to scan over a defined range of 2θ angles (e.g., 2° to 40°).

Data Acquisition: The sample is irradiated with the X-ray beam, and the detector measures

the intensity of the diffracted X-rays at different angles.
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Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The

presence of sharp peaks indicates a crystalline structure, while a broad halo would suggest

an amorphous solid. The positions and intensities of the peaks are characteristic of the

specific crystalline form.

Determination of Aqueous Solubility: OECD Guideline
105 (Flask Method)
This method is suitable for determining the water solubility of solid compounds that are

sparingly soluble.

Methodology:

Preparation of Test System: A stock solution is prepared by adding an excess amount of 2-
Nitro-5-(phenylthio)aniline to a known volume of distilled water in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a

sufficient period to allow for equilibrium to be reached (typically 24-48 hours). The solution

should remain saturated with undissolved solid present.

Phase Separation: The solution is allowed to stand to let the undissolved material settle. An

aliquot of the supernatant is then carefully removed after centrifugation to ensure it is free of

any solid particles.

Analysis: The concentration of 2-Nitro-5-(phenylthio)aniline in the clear aqueous sample is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation: The water solubility is reported in units of mass per volume (e.g., mg/L or g/100

mL).

Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the determination of the physical state

and solubility of a chemical compound.
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Caption: A logical workflow for the physical and solubility characterization of a chemical

compound.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-Nitro-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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